2-Methyl-3-[(1-methylpiperidin-4-yl)oxy]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Methyl-3-[(1-methylpiperidin-4-yl)oxy]pyrazine is a chemical compound that belongs to the class of pyrazine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
Green Synthesis Approaches
Pyrazine derivatives have been synthesized through green, solvent-free methods, offering environmentally friendly alternatives for the production of these compounds. For instance, pyrano[2,3-c]-pyrazoles and pyrazolo[1,5-a]pyrimidines were synthesized via reactions that do not require solvents, indicating a move towards more sustainable chemical processes (Al-Matar et al., 2010).
Antibacterial Activities
Research on pyrazine derivatives has highlighted their potential as antibacterial agents. A study on 1H-pyrazolo[3,4-b]pyrazine and -pyridine derivatives showed promising antibacterial activity, suggesting their potential in developing new antimicrobial compounds (Foks et al., 2005).
Corrosion Inhibition
Pyrazine compounds, such as 2-methylpyrazine, have been investigated for their corrosion inhibition properties, offering potential applications in protecting metals against corrosion. This research provides insights into the adsorption behavior of these molecules on metal surfaces, contributing to the development of new corrosion inhibitors (Obot & Gasem, 2014).
Microbial Metabolism
The microbial metabolism of pyrazines has been a subject of study, revealing the role of bacteria and fungi in synthesizing and degrading various pyrazine molecules. This research sheds light on the biological processes involving pyrazines, with implications for food, agriculture, and medicine (Rajini et al., 2011).
properties
IUPAC Name |
2-methyl-3-(1-methylpiperidin-4-yl)oxypyrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c1-9-11(13-6-5-12-9)15-10-3-7-14(2)8-4-10/h5-6,10H,3-4,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWRVWNQNIFTZPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN=C1OC2CCN(CC2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.